Cas no 698-43-1 (2-Chloro-1,2,4triazolo1,5-apyridine)

2-Chloro-1,2,4-triazolo[1,5-a]pyridine is a heterocyclic compound featuring a fused triazole-pyridine structure with a reactive chlorine substituent. This versatile intermediate is particularly valuable in pharmaceutical and agrochemical synthesis, where it serves as a key building block for the development of biologically active molecules. Its chlorinated triazole moiety enables selective functionalization through nucleophilic substitution or cross-coupling reactions, facilitating the creation of diverse derivatives. The compound's stability and well-defined reactivity profile make it suitable for precision applications in medicinal chemistry and material science. It is commonly employed in the synthesis of potential drug candidates, particularly those targeting central nervous system disorders or antimicrobial activity.

2-Chloro-1,2,4triazolo1,5-apyridine structure

698-43-1 structure

Product Name:2-Chloro-1,2,4triazolo1,5-apyridine

CAS No:698-43-1

MF:C₆H₄ClN₃

MW:153.569059371948

MDL:MFCD13189929

CID:2799435

PubChem ID:69394557

Update Time:2025-06-09

2-Chloro-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-1,2,4triazolo1,5-apyridine
- EN300-256439
- AB69404
- 698-43-1
- AS-42766
- 2-chloro[1,2,4]triazolo[1,5-a]pyridine
- SCHEMBL5300653
- DB-392843
- MFCD13189929
- 2-CHLORO-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE
- AKOS023557034
- MDL： MFCD13189929
- Inchi： InChI=1S/C6H4ClN3/c7-6-8-5-3-1-2-4-10(5)9-6/h1-4H
- InChI Key： KAMDPUMKFZCZSQ-UHFFFAOYSA-N
- SMILES： C1=CC2=NC(=NN2C=C1)Cl

Computed Properties

Exact Mass: 153.0093748g/mol
Monoisotopic Mass: 153.0093748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 30.2Å²

2-Chloro-1,2,4triazolo1,5-apyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029186997-250mg	2-Chloro-[1,2,4]triazolo[1,5-a]pyridine	698-43-1	95%	250mg	$280.00	2023-09-01
Alichem	A029186997-1g	2-Chloro-[1,2,4]triazolo[1,5-a]pyridine	698-43-1	95%	1g	$840.00	2023-09-01
TRC	C597740-10mg	2-Chloro-[1,2,4]triazolo[1,5-a]pyridine	698-43-1		10mg	$ 50.00	2022-06-06
TRC	C597740-50mg	2-Chloro-[1,2,4]triazolo[1,5-a]pyridine	698-43-1		50mg	$ 115.00	2022-06-06
TRC	C597740-100mg	2-Chloro-[1,2,4]triazolo[1,5-a]pyridine	698-43-1		100mg	$ 185.00	2022-06-06
abcr	AB401063-250 mg	2-Chloro-[1,2,4]triazolo[1,5-a]pyridine, 95%; .	698-43-1	95%	250mg	€807.80	2023-04-25
Chemenu	CM363580-1g	2-Chloro-[1,2,4]triazolo[1,5-a]pyridine	698-43-1	95%+	1g	$818	2024-07-24
eNovation Chemicals LLC	D337188-1g	2-CHLORO-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE	698-43-1	95%	1g	$795	2024-08-03
abcr	AB401063-100mg	2-Chloro-[1,2,4]triazolo[1,5-a]pyridine, 95%; .	698-43-1	95%	100mg	€432.50	2024-06-07
abcr	AB401063-250mg	2-Chloro-[1,2,4]triazolo[1,5-a]pyridine, 95%; .	698-43-1	95%	250mg	€438.70	2025-04-17